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Abstract

Ethyl 3-[(2-furylmethyl)amino]propanoate, bearing the CAS number 175203-83-5, is a
secondary amine derivative incorporating a furan moiety. This document provides a technical
overview of this compound, compiling available data on its physicochemical properties, a
proposed synthesis methodology, and a discussion of the potential biological significance of
furan-containing molecules in the context of drug discovery. Due to the limited availability of
specific experimental data in peer-reviewed literature for this exact compound, this guide
synthesizes information from general chemical principles and data on structurally related
compounds.

Chemical Identity and Physicochemical Properties

Ethyl 3-[(2-furylmethyl)amino]propanoate is characterized by an ethyl propanoate backbone
with a furfuryl group attached to the amino nitrogen. This structure suggests potential for
hydrogen bonding and interactions with biological targets.

Table 1: Physicochemical Properties of Ethyl 3-[(2-furylmethyl)amino]propanoate
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Property Value Source

CAS Number 175203-83-5 Sigma-Aldrich
Molecular Formula C10H15NOs Sigma-Aldrich
Molecular Weight 197.23 g/mol Sigma-Aldrich

Ethyl 3-[(furan-2-
IUPAC Name _ PubChem
ylmethyl)amino]propanoate

Ethyl 3- . .
Synonyms ) ) Various Suppliers
(furfurylamino)propionate

Canonical SMILES CCOC(=0O)CCNCC1=CC=C0O1 PubChem

CUWYCUOEHDOVAJ-
INChl Key PubChem
UHFFFAOYSA-N

Note: Experimental data on properties such as melting point, boiling point, and solubility for this
specific compound are not readily available in published literature. The data presented is based
on information from chemical suppliers and databases.

Proposed Synthesis Methodology

A definitive, peer-reviewed synthesis protocol for Ethyl 3-[(2-furylmethyl)amino]propanoate
is not currently available. However, based on established organic chemistry principles for the
formation of 3-amino esters, a plausible and efficient route is the aza-Michael addition of
furfurylamine to ethyl acrylate.[1][2] This reaction is a conjugate addition of an amine to an a,3-
unsaturated carbonyl compound.

General Experimental Protocol

Reaction Scheme:
Materials:
e Furfurylamine

o Ethyl acrylate[3]
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A suitable solvent (e.g., ethanol, methanol, or solvent-free conditions)

Optional: A catalyst to promote the reaction (e.g., a Lewis acid or a Brgnsted acid)

Procedure:

To a reaction vessel, add furfurylamine.

Slowly add ethyl acrylate to the furfurylamine. A slight excess of the amine can be used to
ensure complete consumption of the acrylate.

The reaction can be stirred at room temperature or gently heated to increase the reaction
rate. Microwave irradiation has also been shown to effectively promote Michael additions of
amines to acrylates, significantly reducing reaction times.[2]

The progress of the reaction can be monitored by techniques such as Thin Layer
Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Upon completion, the excess amine and solvent (if used) can be removed under reduced
pressure.

The resulting crude product can be purified by vacuum distillation or column chromatography
on silica gel to yield pure Ethyl 3-[(2-furylmethyl)amino]propanoate.

Note: This is a generalized protocol. Optimization of reaction conditions, including temperature,

reaction time, and the use of a catalyst, would be necessary to achieve high yields and purity.

Potential Biological Significance

While no specific biological activity or signaling pathway has been documented for Ethyl 3-[(2-

furylmethyl)amino]propanoate, the furan scaffold is a prominent feature in a wide array of

biologically active compounds.[4][5][6][7][8] The furan ring is considered a "privileged" structure

in medicinal chemistry due to its presence in numerous natural products and synthetic drugs.

Furan derivatives have been reported to exhibit a broad spectrum of pharmacological activities,

including:

Antimicrobial (antibacterial and antifungal) activity[4][7]
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Anti-inflammatory properties|[8]

Anticancer activity[4]

Antiviral activity[4]

Central nervous system effects[5]

The incorporation of the furan moiety in Ethyl 3-[(2-furylmethyl)amino]propanoate makes it
an interesting candidate for biological screening in various therapeutic areas. The secondary
amine and ester functionalities also offer sites for further chemical modification to explore
structure-activity relationships.

Visualizations
Proposed Synthesis Workflow

The following diagram illustrates the general workflow for the proposed synthesis of Ethyl 3-
[(2-furylmethyl)amino]propanoate.
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Caption: Proposed workflow for the synthesis of Ethyl 3-[(2-furylmethyl)amino]propanoate.

Conclusion

Ethyl 3-[(2-furylmethyl)amino]propanoate is a furan-containing secondary amino ester with
potential for further investigation in the fields of medicinal chemistry and drug discovery. While
specific experimental data for this compound is limited in the public domain, this technical

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b062979?utm_src=pdf-body-img
https://www.benchchem.com/product/b062979?utm_src=pdf-body
https://www.benchchem.com/product/b062979?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

guide provides a foundation based on its chemical structure, a proposed synthesis route, and
the known biological relevance of the furan scaffold. Further research is warranted to fully
characterize its physicochemical properties, optimize its synthesis, and explore its potential
biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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